2,4-Dimethyl-4-(propan-2-yl)heptane

• CAS No.: 62185-42-6
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• IUPAC Name: 2,4-dimethyl-4-propan-2-ylheptane
• InChI: InChI=1S/C12H26/c1-7-8-12(6,11(4)5)9-10(2)3/h10-11H,7-9H2,1-6H3
• InChI Key: MTPOSRQPOBWFQC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(CC(C)C)C(C)C

Description

2,4-Dimethyl-4-(propan-2-yl)heptane is a branched alkane with a heptane backbone substituted by methyl groups at positions 2 and 4 and an isopropyl group at position 4. This structure results in significant steric hindrance and reduced molecular symmetry, influencing its physical and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dimethyl-4-(propan-2-yl)heptane can be achieved through various organic synthesis methods. One common approach involves the alkylation of heptane with isopropyl and methyl groups under controlled conditions. This process typically requires the use of strong acids or bases as catalysts to facilitate the addition of the alkyl groups to the heptane backbone .

Industrial Production Methods

In an industrial setting, the production of 2,4-Dimethyl-4-(propan-2-yl)heptane may involve large-scale alkylation processes using specialized reactors. These reactors are designed to handle the high temperatures and pressures required for efficient alkylation. The use of advanced catalysts and optimized reaction conditions ensures high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,4-Dimethyl-4-(propan-2-yl)heptane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding alcohols, ketones, or carboxylic acids depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert 2,4-Dimethyl-4-(propan-2-yl)heptane into simpler hydrocarbons by removing functional groups.

Substitution: Substitution reactions involve the replacement of hydrogen atoms with other functional groups, such as halogens.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a metal catalyst (e.g., palladium) are often used.

Substitution: Halogenation reactions typically use halogens (e.g., chlorine, bromine) in the presence of light or heat to facilitate the substitution.

Major Products Formed

Oxidation: Alcohols, ketones, and carboxylic acids.

Reduction: Simpler hydrocarbons.

Substitution: Halogenated hydrocarbons.

Scientific Research Applications

2,4-Dimethyl-4-(propan-2-yl)heptane has various applications in scientific research, including:

Chemistry: Used as a reference compound in gas chromatography and mass spectrometry for the analysis of complex mixtures.

Biology: Studied for its potential effects on biological systems and its interactions with cellular components.

Medicine: Investigated for its potential use in drug development and as a model compound for studying metabolic pathways.

Industry: Utilized in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 2,4-Dimethyl-4-(propan-2-yl)heptane involves its interactions with molecular targets and pathways within biological systems. The compound can interact with enzymes and receptors, influencing metabolic processes and cellular functions. The specific pathways and targets depend on the context of its use and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Substituted Alkanes

The compound is compared to three analogs with similar branching patterns:

4-Ethyl-2,2-dimethylheptane

• Molecular Formula : C₁₁H₂₄
• Molecular Weight : 156.31 g/mol
• Substituents : Two methyl groups at position 2 and one ethyl group at position 4.
• Key Differences: The absence of an isopropyl group reduces steric bulk compared to the target compound.

2,2-Dimethyl-4-(propan-2-yl)heptane

• Molecular Formula : C₁₂H₂₆ (estimated)
• Substituents : Two methyl groups at position 2 and one isopropyl group at position 4.

4-Isopropyl-2-methylheptane (hypothetical analog)

• Molecular Formula : C₁₁H₂₄
• Substituents : One methyl group at position 2 and one isopropyl group at position 4.
• Key Differences :
  • Reduced branching at position 4 may enhance volatility compared to the target compound’s dual substitution at position 4.

Physical and Chemical Properties

Molecular Weight and Branching Effects

Compound	Molecular Formula	Molecular Weight (g/mol)	Branching Pattern
2,4-Dimethyl-4-(propan-2-yl)heptane	C₁₂H₂₆	~170.33 (estimated)	2-methyl, 4-methyl, 4-isopropyl
4-Ethyl-2,2-dimethylheptane	C₁₁H₂₄	156.31	2-methyl, 2-methyl, 4-ethyl
2,2-Dimethyl-4-(propan-2-yl)heptane	C₁₂H₂₆	~170.33 (estimated)	2-methyl, 2-methyl, 4-isopropyl

• Boiling Points : Increased branching reduces intermolecular van der Waals forces, leading to lower boiling points. For example, 4-ethyl-2,2-dimethylheptane (C₁₁H₂₄) likely has a higher boiling point than the target compound due to its linear ethyl group .
• Solubility: All compounds are expected to be insoluble in polar solvents (e.g., water) but soluble in nonpolar solvents like heptane .